molecular formula C10H14ClNO B7982903 5-Pyridin-2-ylpentan-2-one;hydrochloride

5-Pyridin-2-ylpentan-2-one;hydrochloride

Cat. No.: B7982903
M. Wt: 199.68 g/mol
InChI Key: ACLHSPREGJEYEQ-UHFFFAOYSA-N
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Description

5-Pyridin-2-ylpentan-2-one hydrochloride is an organic compound comprising a pyridine ring substituted at the 2-position with a pentan-2-one chain, forming a hydrochloride salt. Hydrochloride salts are commonly employed to enhance stability and bioavailability in pharmaceutical applications.

Properties

IUPAC Name

5-pyridin-2-ylpentan-2-one;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13NO.ClH/c1-9(12)5-4-7-10-6-2-3-8-11-10;/h2-3,6,8H,4-5,7H2,1H3;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ACLHSPREGJEYEQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)CCCC1=CC=CC=N1.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H14ClNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

199.68 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural Analogues

(a) Ropinirole Hydrochloride
  • Structure : Contains a pyridine ring linked to an indole-derived side chain .
  • Key Differences : Unlike 5-Pyridin-2-ylpentan-2-one hydrochloride, ropinirole lacks a ketone group but includes a tertiary amine, enhancing its dopamine agonist activity.
(b) Tapentadol Hydrochloride
  • Structure: Features a benzene ring fused with a cyclohexanol moiety and a tertiary amine .
  • Key Differences: The absence of a pyridine ring and presence of a phenolic group differentiate it from the target compound. Tapentadol’s dual opioid-Noradrenergic activity underscores structural versatility in analgesics .
(c) Pyridine, 2-Chloromethyl-, Hydrochloride
  • Structure : A pyridine derivative with a chloromethyl substituent .
  • Key Differences: The chloromethyl group introduces electrophilicity, contrasting with the ketone in 5-Pyridin-2-ylpentan-2-one.

Physicochemical Properties

Hypothetical properties of 5-Pyridin-2-ylpentan-2-one hydrochloride (estimated based on structure) are compared with literature data for other hydrochlorides:

Property 5-Pyridin-2-ylpentan-2-one HCl (Estimated) Ropinirole HCl Tapentadol HCl ortho-Toluidine HCl
Molecular Formula C₁₀H₁₄ClNO C₁₆H₂₄N₂O·HCl C₁₄H₂₃NO₂·HCl C₇H₁₀ClN
Molecular Weight (g/mol) 200.46 296.84 273.79 143.62
Solubility in Water Moderate (estimated) Freely soluble Freely soluble 50 g/100 mL
Functional Groups Pyridine, ketone Pyridine, amine Phenol, amine Benzene, amine

Notes:

  • The target compound’s ketone group may reduce water solubility compared to amine-rich analogs like ortho-toluidine HCl .
  • Pyridine-containing hydrochlorides generally exhibit higher molecular weights due to aromatic systems and salt formation .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 5-Pyridin-2-ylpentan-2-one;hydrochloride, and how can reaction conditions be optimized for academic research?

  • Methodological Answer : Synthesis typically involves acylation of pyridine derivatives followed by ketone formation. For example:

React 2-pyridinemethanol with pentan-2-one under acidic catalysis (e.g., HCl).

Purify via recrystallization using ethanol/water mixtures.
Optimization parameters include:

  • Temperature (40–60°C for acylation; room temperature for salt formation).
  • Solvent selection (dichloromethane for acylation; anhydrous ether for precipitation).
  • Catalyst screening (e.g., p-toluenesulfonic acid for improved yields).
    Post-synthesis characterization via NMR and mass spectrometry is critical .

Q. Which analytical techniques are essential for confirming the structural integrity and purity of this compound?

  • Methodological Answer :

  • ¹H/¹³C NMR : Compare experimental shifts with computational predictions (DFT/B3LYP/6-311+G(d,p)) to confirm regiochemistry.
  • HPLC-UV : Use a C18 column with acetonitrile/water (70:30) mobile phase; monitor retention time against standards.
  • Mass Spectrometry (ESI-MS) : Verify molecular ion ([M+H]⁺) and isotopic patterns.
  • Elemental Analysis : Confirm C, H, N, and Cl content within ±0.4% of theoretical values.
    Discrepancies require cross-validation with X-ray crystallography if crystals are obtainable .

Q. How should researchers assess the compound’s stability under laboratory storage conditions?

  • Methodological Answer :

Conduct accelerated stability studies:

  • Expose samples to 40°C/75% RH for 4 weeks.
  • Analyze degradation via HPLC (peak area reduction <5% acceptable).

Monitor hygroscopicity by TGA/DSC (weight loss <1% at 25°C).

Store in amber vials under nitrogen at -20°C for long-term stability .

Advanced Research Questions

Q. How can contradictions in spectral data (e.g., unexpected NMR shifts) be resolved during structural elucidation?

  • Methodological Answer :

Dynamic Effects : Perform variable-temperature NMR (25–60°C) to detect tautomerism or conformational exchange.

Solvent Screening : Compare DMSO-d₆ vs. CDCl₃ to identify solvent-induced shifts.

2D NMR : Use HSQC and HMBC to confirm through-space correlations.

Computational Refinement : Recalculate chemical shifts using explicit solvent models (e.g., IEFPCM).
Document all parameters to ensure reproducibility .

Q. What strategies are effective for optimizing synthetic yield while minimizing side-product formation?

  • Methodological Answer :

  • Design of Experiments (DoE) : Vary stoichiometry (1:1.2 precursor ratio), time (6–24 h), and temperature (40–80°C).
  • In Situ Monitoring : Use ReactIR to track intermediate formation (e.g., enolate generation).
  • Byproduct Mitigation : Employ scavenger resins (e.g., MP-carbonate) during workup.
    Statistical analysis (ANOVA) identifies critical factors; flow chemistry may improve heat/mass transfer .

Q. How can computational modeling predict biological interactions of this compound with enzyme targets?

  • Methodological Answer :

Molecular Docking : Use AutoDock Vina with PDB structures (e.g., cytochrome P450).

MD Simulations : Run 100-ns trajectories (GROMACS) to assess binding stability.

Binding Free Energy : Calculate via MM/PBSA or MM/GBSA.

Experimental Validation : Compare with SPR assays (KD < 10 μM suggests high affinity).
Cross-reference with SAR studies on pyridine analogs .

Q. What experimental approaches are suitable for studying the compound’s reactivity in novel catalytic systems?

  • Methodological Answer :

  • Catalyst Screening : Test Pd/C, NiCl₂, or organocatalysts in cross-coupling reactions.
  • Kinetic Studies : Use stopped-flow UV-Vis to measure reaction rates.
  • Isotopic Labeling : Incorporate ¹³C at the ketone position to track mechanistic pathways.
    Compare results with DFT-calculated transition states .

Data Contradiction Analysis

Example Table : Common Spectral Artifacts and Resolutions

Technique Artifact Resolution
NMRSplit peaks due to rotamersVariable-temperature NMR (−20°C to 60°C)
HPLCTailing peaksAdjust mobile phase pH (2.5–3.5)
MSAdduct formationUse ammonium acetate buffer in ESI

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